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Compound of Interest

Compound Name: Methyl 16-methylheptadecanoat

CAS No.: 68517-10-2

Cat. No.: B15553922

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the precise quantification of fatty acids and other lipophilic compounds by gas

chromatography (GC) and gas chromatography-mass spectrometry (GC-MS), the use of an

appropriate internal standard is crucial for achieving accurate and reproducible results. An

internal standard helps to correct for variations in sample preparation, injection volume, and

instrument response. Methyl 16-methylheptadecanoate, a branched-chain fatty acid methyl

ester, serves as an excellent internal standard for many applications due to its unique structure

and properties that prevent co-elution with common endogenous fatty acids.

Methyl 16-methylheptadecanoate (also known as methyl isostearate) is particularly

advantageous because its branched structure gives it a different retention time compared to the

more common straight-chain fatty acids found in biological and industrial samples.[1][2] This

minimizes the risk of chromatographic interference and enhances the accuracy of

quantification.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of an internal standard is essential

for its proper handling and application.

Property Value Reference

Chemical Formula C19H38O2 [1][2][3][4]

Molecular Weight 298.50 g/mol [1][2][3][4]

CAS Number 5129-61-3 [1][2]

Appearance White, wax-like solid [5]

Melting Point 29.8-30.3 °C [5][6]

Boiling Point 152-153 °C at 0.05 mmHg [5][6]

Solubility
Insoluble in water; soluble in

alcohol and ether
[5]

Purity >98% [4]

Experimental Workflow for Fatty Acid Analysis
using Methyl 16-Methylheptadecanoate as an
Internal Standard
The following diagram illustrates the typical workflow for the quantitative analysis of fatty acids

in a biological sample using methyl 16-methylheptadecanoate as an internal standard.
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Experimental Workflow

Sample Preparation

Instrumental Analysis

Data Processing

1. Biological Sample Collection
(e.g., plasma, tissue, cells)

2. Spiking with Internal Standard
(Add known amount of Methyl 16-methylheptadecanoate)

Addition of IS

3. Lipid Extraction
(e.g., Folch or Bligh-Dyer method)

Extraction of total lipids

4. Derivatization to FAMEs
(Acid- or base-catalyzed transesterification)

Conversion to volatile esters

5. GC-MS Analysis

Injection into GC-MS

6. Peak Identification and Integration

Data acquisition

7. Quantification
(Ratio of analyte peak area to IS peak area)

Calculation of concentration

8. Final Report

Generation of results

Click to download full resolution via product page

Caption: Workflow for quantitative fatty acid analysis.
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Detailed Experimental Protocol
This protocol describes the preparation of fatty acid methyl esters (FAMEs) from a lipid sample

and their subsequent analysis by GC-MS using methyl 16-methylheptadecanoate as an

internal standard.

Materials and Reagents:

Lipid-containing sample (e.g., oil, fat, or extracted lipids)

Methyl 16-methylheptadecanoate (purity ≥ 98%)

Toluene or Hexane (GC grade)

Methanol (anhydrous)

Acetyl Chloride or 1.25 M HCl in methanol

Sodium Bicarbonate or Sodium Carbonate solution

Anhydrous Sodium Sulfate

Screw-capped glass tubes with PTFE-lined caps

Vortex mixer

Heating block or water bath

GC-MS system with a suitable capillary column (e.g., HP-5MS)

Procedure:

Preparation of Internal Standard Stock Solution:

Accurately weigh approximately 10 mg of methyl 16-methylheptadecanoate.

Dissolve in 10 mL of toluene or hexane to obtain a stock solution of 1 mg/mL.

Store the stock solution at 2-8°C in a tightly sealed vial.
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Sample Preparation and Internal Standard Spiking:

Accurately weigh approximately 20-50 mg of the lipid sample into a screw-capped glass

tube.

Add a precise volume of the methyl 16-methylheptadecanoate internal standard stock

solution (e.g., 100 µL) to the sample.

Acid-Catalyzed Transesterification (Derivatization):

Add 2 mL of 1% sulfuric acid in methanol or freshly prepared 5% HCl in methanol (by

slowly adding acetyl chloride to cold methanol).

Tightly cap the tube and heat at 80-100°C for 1-2 hours with occasional vortexing.[7][8]

Cool the reaction mixture to room temperature.

Extraction of FAMEs:

Add 1 mL of hexane and 1 mL of deionized water to the cooled reaction tube.

Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

Centrifuge briefly to facilitate phase separation.

Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water.

GC-MS Analysis:

The following are typical GC-MS conditions and may require optimization for your specific

instrument and application.

GC Column: HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injector Temperature: 250°C.
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Injection Volume: 1 µL.

Split Ratio: 10:1 to 50:1 (adjust based on sample concentration).

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp to 250°C at 5°C/minute.

Hold at 250°C for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 50-550.

Data Presentation and Analysis
Quantitative analysis is performed by comparing the peak area of each analyte FAME to the

peak area of the internal standard (methyl 16-methylheptadecanoate). A calibration curve

should be prepared using standard solutions of the FAMEs of interest with a constant

concentration of the internal standard.

Table 2: Example of Quantitative Data from GC-MS Analysis
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Analyte
(FAME)

Retention Time
(min)

Analyte Peak
Area

Internal
Standard Peak
Area

Concentration
(µg/mL)

Methyl Palmitate

(C16:0)
15.2 1,250,000 1,500,000 8.3

Methyl Stearate

(C18:0)
17.8 980,000 1,500,000 6.5

Methyl Oleate

(C18:1)
17.5 2,100,000 1,500,000 14.0

Methyl 16-

methylheptadeca

noate (IS)

18.5 1,500,000 - 10.0 (spiked)

Conclusion
Methyl 16-methylheptadecanoate is a reliable and effective internal standard for the

quantitative analysis of fatty acids by GC and GC-MS. Its unique branched-chain structure

provides excellent chromatographic separation from common straight-chain fatty acids, thereby

improving the accuracy and precision of analytical measurements. The detailed protocol and

workflow provided in these application notes offer a robust starting point for researchers,

scientists, and drug development professionals to implement this internal standard in their

analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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